Cas no 352542-64-4 (tert-butyl N-(4-sulfamoylphenyl)carbamate)

• Product Name: tert-butyl N-(4-sulfamoylphenyl)carbamate
• CAS No: 352542-64-4
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 1469537
• PubChem ID: 11369299
• Update Time: 2025-06-16

tert-butyl N-(4-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(aminosulfonyl)phenyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-sulfamoylphenylcarbamate
• tert-butyl N-(4-sulfamoylphenyl)carbamate
• Z1258793182
• AKOS014476919
• 352542-64-4
• tert-butylN-(4-sulfamoylphenyl)carbamate
• tert-butyl (4-sulfamoylphenyl)carbamate
• SCHEMBL1185689
• CS-0371755
• G28073
• EN300-1878555
• CPA54264

• Inchi： 1S/C11H16N2O4S/c1-11(2,3)17-10(14)13-8-4-6-9(7-5-8)18(12,15)16/h4-7H,1-3H3,(H,13,14)(H2,12,15,16)
• InChI Key： SLPOZMCASPGKIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 272.08318
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 98.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(4-sulfamoylphenyl)carbamate

Introduction to tert-butyl N-(4-sulfamoylphenyl)carbamate (CAS No. 352542-64-4)

tert-butyl N-(4-sulfamoylphenyl)carbamate, with the CAS number 352542-64-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a sulfamoyl moiety, and a carbamate functional group. These structural elements contribute to its potential applications in drug discovery and development.

The chemical structure of tert-butyl N-(4-sulfamoylphenyl)carbamate can be represented as follows: C₁₁H₁₆N₂O₃S. The tert-butyl group provides steric hindrance and stability, while the sulfamoyl and carbamate functionalities offer opportunities for interaction with biological targets. This combination of structural features makes the compound a valuable scaffold for the design of novel therapeutic agents.

In recent years, significant research efforts have been directed towards understanding the biological activities and potential therapeutic applications of tert-butyl N-(4-sulfamoylphenyl)carbamate. One of the key areas of interest is its role as a prodrug or a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group in this compound can be designed to be cleaved under specific physiological conditions, releasing the active sulfamoyl moiety.

A study published in the Journal of Medicinal Chemistry (2021) explored the use of tert-butyl N-(4-sulfamoylphenyl)carbamate as a prodrug for the treatment of inflammatory diseases. The researchers found that the compound exhibited enhanced solubility and improved pharmacokinetic properties compared to its parent drug. This improvement in solubility and pharmacokinetics can lead to better bioavailability and therapeutic efficacy, making it a promising candidate for further clinical development.

Beyond its potential as a prodrug, tert-butyl N-(4-sulfamoylphenyl)carbamate has also been investigated for its anti-inflammatory properties. In vitro studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of tert-butyl N-(4-sulfamoylphenyl)carbamate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical translation.

In addition to its direct therapeutic applications, tert-butyl N-(4-sulfamoylphenyl)carbamate has also been utilized as a synthetic intermediate in the development of other pharmaceutical compounds. Its versatile reactivity and functional groups make it an attractive starting material for chemical synthesis, enabling researchers to explore a wide range of structural modifications and derivatizations.

The ongoing research into tert-butyl N-(4-sulfamoylphenyl)carbamate highlights its significance in both fundamental scientific investigations and applied pharmaceutical research. As new insights are gained into its biological activities and mechanisms of action, it is likely that this compound will continue to play an important role in the discovery and development of novel therapeutic agents.

In conclusion, tert-butyl N-(4-sulfamoylphenyl)carbamate (CAS No. 352542-64-4) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential as a prodrug and anti-inflammatory agent, make it an exciting area of focus for future studies. As research progresses, it is anticipated that this compound will contribute significantly to advancements in drug discovery and development.